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Compound of Interest

Compound Name: 5-Fluoro-2-(methylthio)pyrimidine

CAS No.: 6090-37-5

Cat. No.: B1439256

Get Quote

An In-depth Technical Guide to N-Acetyl-L-carnosine (NAC)

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Acetyl-L-carnosine (NAC), a naturally occurring dipeptide, is the acetylated form of L-

carnosine.[1][2] This derivatization confers enhanced stability, particularly against enzymatic

degradation by carnosinase, allowing for greater bioavailability and efficacy in various biological

systems.[2] Primarily recognized for its potent antioxidant and anti-glycation properties, NAC

has emerged as a compound of significant interest in ophthalmology, particularly in the

research and development of therapies for age-related cataracts.[1][2] This guide provides a

comprehensive overview of the chemical properties, biological activities, and potential

therapeutic applications of N-Acetyl-L-carnosine, supported by experimental insights and

methodologies.

Core Chemical & Physical Properties
N-Acetyl-L-carnosine is a dipeptide composed of N-acetyl-β-alanine and L-histidine.[3] Its

chemical structure is foundational to its stability and function. The acetylation of the primary
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amine in the β-alanine residue protects the molecule from rapid hydrolysis by the enzyme

carnosinase.[2] This key modification allows NAC to act as a more stable pro-drug of L-

carnosine, delivering the active compound to target tissues over a prolonged period.[4]
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Property Value Source

CAS Number 56353-15-2 [3]

Molecular Formula C₁₁H₁₆N₄O₄ [3][5][6]

Molecular Weight 268.27 g/mol [3][5][6]

IUPAC Name

(2S)-2-(3-

acetamidopropanoylamino)-3-

(1H-imidazol-5-yl)propanoic

acid

[3]

Appearance
White to off-white crystalline

solid
[1][7]

Melting Point
159-161 °C (decomposes),

253 °C
[6]

Boiling Point 775.9 °C

Flash Point 423 °C [6]

Solubility

Soluble in water (approx. 250

mg/mL, may require

sonication)[5][7][8], slightly

soluble in methanol, and

soluble in DMSO (approx. 0.5

mg/mL)[4]

[4][5][7][8]

Stability & Storage

Store as a solid at -20°C for up

to 4 years.[4] In solvent, store

at -80°C for up to 6 months.[7]

Aqueous solutions are not

recommended for storage for

more than one day.[4] Keep

away from moisture and direct

sunlight.[5]

[4][5][7]

Mechanism of Action: A Focus on Ocular Health
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The primary therapeutic interest in N-Acetyl-L-carnosine lies in its potential to combat the

progression of cataracts. Its mechanism of action is multifaceted, revolving around its potent

antioxidant and anti-glycation activities within the crystalline lens of the eye.

Antioxidant Properties
NAC functions as a powerful scavenger of reactive oxygen species (ROS). Oxidative stress is a

key pathological factor in the formation of cataracts, leading to lipid peroxidation and damage

to lens proteins. NAC has been demonstrated to reduce the accumulation of malondialdehyde

(MDA), a marker of lipid peroxidation, in liposomal systems.[1][4]

Anti-glycation Activity
Glycation, the non-enzymatic reaction between proteins and reducing sugars, is another critical

factor in cataractogenesis. This process leads to the cross-linking of lens crystallin proteins,

resulting in opacification. L-carnosine, the active metabolite of NAC, is a potent anti-glycating

agent. By acting as a stable carrier, NAC delivers L-carnosine to the aqueous humor of the

eye, where it can exert its protective effects against glycation.

The proposed signaling pathway for NAC's action in the eye is illustrated below:
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Caption: Proposed mechanism of N-Acetyl-L-carnosine in cataract prevention.
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Experimental Protocols & Methodologies
Preparation of a 1% (w/v) N-Acetyl-L-carnosine
Ophthalmic Solution
This protocol describes the preparation of a sterile ophthalmic solution suitable for preclinical

research, based on formulations used in published studies.[1][5]

Materials:

N-Acetyl-L-carnosine powder (≥98% purity)

Sterile phosphate-buffered saline (PBS), pH 7.2

Sterile 0.22 µm syringe filters

Sterile vials for storage

Ultrasonic water bath

Laminar flow hood

Procedure:

Weighing: In a laminar flow hood, accurately weigh 1.0 g of N-Acetyl-L-carnosine powder.

Dissolution: Transfer the powder to a sterile beaker containing 90 mL of sterile PBS.

Solubilization: Place the beaker in an ultrasonic water bath to facilitate dissolution.[7][8]

Sonication is recommended to achieve full solubility at this concentration.[5][7][8]

Volume Adjustment: Once fully dissolved, transfer the solution to a 100 mL sterile graduated

cylinder and adjust the final volume to 100 mL with sterile PBS.

Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm

syringe filter into a sterile final container. This step is critical to ensure the sterility of the

ophthalmic preparation.
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Aliquoting & Storage: Aliquot the sterile solution into smaller, single-use sterile vials. Store at

2-8°C and use within one day for optimal stability.[4]

Experimental Workflow: In Vivo Canine Cataract Model
The following workflow outlines a typical experimental design for evaluating the efficacy of N-

Acetyl-L-carnosine in a canine model of age-related cataracts.[1][4]

Phase 1: Study Setup Phase 2: Treatment Phase 3: Evaluation

Canine Subjects
(Age-related cataracts)

Baseline Ocular Exam
(Slit-lamp photography,
Lens opacity grading)

Randomization into Groups
(NAC vs. Placebo)

Topical Administration
(e.g., 1% NAC solution,

80 µL, twice daily)

Regular Ocular Exams
(e.g., monthly for 6 months)

Final Assessment
(Compare lens opacities

to baseline)
Statistical Analysis

Click to download full resolution via product page

Caption: Workflow for an in vivo study of NAC on canine cataracts.

Safety & Handling
For laboratory and research use, standard safety precautions should be observed. This

includes the use of personal protective equipment (PPE) such as gloves, safety glasses, and a

lab coat. Avoid inhalation of the powder and direct contact with skin and eyes. In case of

contact, rinse thoroughly with water.

Conclusion
N-Acetyl-L-carnosine stands out as a promising molecule, particularly in the field of

ophthalmology. Its enhanced stability compared to its parent compound, L-carnosine, coupled

with its potent antioxidant and anti-glycation properties, makes it a compelling candidate for

further research and development. The methodologies and data presented in this guide offer a

solid foundation for scientists and researchers aiming to explore the full therapeutic potential of

this intriguing dipeptide.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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